2-Amino-1-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one

• IUPAC Name: 2-amino-1-[3-(methoxymethyl)-4-methylpyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H20N2O2/c1-7-4-12(10(13)8(2)11)5-9(7)6-14-3/h7-9H,4-6,11H2,1-3H3
• InChI Key: SUABIXOSMYRVOG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC1COC)C(=O)C(C)N
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• CAS No.: 2097943-83-2

Description

2-Amino-1-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one, or more commonly known as MMPP, is an organic compound belonging to the class of pyrrolidinones. It is a colourless, crystalline solid that is highly soluble in water and alcohols. MMPP has a wide range of applications in the fields of medicine, pharmacy, biochemistry, and pharmacology.

Scientific Research Applications

MMPP has a wide range of applications in scientific research. It has been used in the synthesis of various molecules, such as peptides, antibiotics, and other organic compounds. MMPP has also been used as a building block for the synthesis of novel materials and as a reagent for the synthesis of pharmaceuticals. Additionally, it has been used as a catalyst for organic reactions, as a ligand for metal complexes, and as a bioactive agent in biological studies.

Mechanism of Action

MMPP has been found to interact with various proteins and enzymes in the body. It has been shown to interact with the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. MMPP has also been found to interact with the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters. Additionally, it has been shown to interact with the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
MMPP has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, it has been found to have an inhibitory effect on the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been found to have a protective effect against oxidative stress and to reduce the levels of certain inflammatory markers, such as tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

The use of MMPP in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is highly soluble in both water and alcohols, making it easy to handle. However, there are some limitations to its use in laboratory experiments. MMPP is a relatively unstable compound, and its reactivity can vary depending on the conditions of the reaction. Additionally, it is a highly toxic compound and should be handled with care.

Future Directions

The use of MMPP in scientific research is still in its infancy, and there is still much to be explored. Potential future directions for MMPP include its use as a therapeutic agent for the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, further research into its mechanism of action and its biochemical and physiological effects could lead to the development of new drugs and therapies. Furthermore, its use as a catalyst for organic reactions could lead to the development of new materials and pharmaceuticals. Finally, its use as a reagent for the synthesis of peptides and other organic compounds could lead to the development of new drugs and therapies.